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Compound of Interest

Compound Name: MSC1094308

Cat. No.: B609348

Technical Support Center: MSC1094308

This guide provides researchers, scientists, and drug development professionals with detailed
instructions and answers to frequently asked questions regarding the dissolution and long-term
storage of MSC1094308.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended solvent for dissolving MSC10943087
Al: The recommended solvent for dissolving MSC1094308 is dimethyl sulfoxide (DMSO).[1][2]

[3] It is advisable to use a fresh, anhydrous grade of DMSO to prevent degradation of the
compound.

Q2: What is the solubility of MSC1094308 in DMSO?

A2: MSC1094308 is soluble in DMSO at concentrations of 40 mg/mL (86.48 mM) and 50
mg/mL (108.10 mM).[1][2] Sonication or gentle warming to 37°C can aid in complete
dissolution.[1][4][5]

Q3: How should I store the powdered (solid) form of MSC10943087

A3: The powdered form of MSC1094308 should be stored at -20°C for long-term stability,
where it can be kept for up to three years.[1][3] Storage at 4°C is suitable for shorter periods of
up to two years.[3]
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Q4: How should | store MSC1094308 once it is dissolved in a solvent?

A4: For long-term storage, stock solutions of MSC1094308 in DMSO should be stored at
-80°C, which will maintain stability for up to one to two years.[1][2] For shorter-term storage,
aliquots can be kept at -20°C for up to one to three months.[5][6] It is highly recommended to
aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.[4][7]

Q5: Can | store the dissolved MSC1094308 in an aqueous solution?

A5: It is not recommended to store MSC1094308 in aqueous solutions for long periods as this
may lead to degradation and loss of potency. If you need to make dilutions in an aqueous
buffer for your experiment, it is best to make them fresh from your DMSO stock solution on the
day of use.

Quantitative Data Summary

For easy reference, the following table summarizes the key quantitative data for dissolving and
storing MSC1094308.

Parameter Value Notes

o 40 - 50 mg/mL (86.48 - 108.10 Sonication is recommended to
Solubility in DMSO

mM) aid dissolution.[1][2]
Powder Storage -20°C for up to 3 years
4°C for up to 2 years [3]
Solvent Storage -80°C for up to 1-2 years [1112]
-20°C for up to 1-3 months [5][6]

Experimental Protocols

Protocol for Dissolving MSC1094308

o Preparation: Bring the vial of powdered MSC1094308 and a fresh, anhydrous bottle of
DMSO to room temperature.
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Calculation: Determine the required volume of DMSO to add to the vial to achieve the
desired stock solution concentration (e.g., 10 mM, 20 mM).

Dissolution: Using a calibrated pipette, add the calculated volume of DMSO to the vial
containing the MSC1094308 powder.

Mixing: Vortex the solution for several minutes. If the compound does not fully dissolve,
sonicate the vial for 10-15 minutes or warm it briefly in a 37°C water bath.[4][5] Visually
inspect the solution to ensure there are no visible particles.

Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use, tightly
sealed vials.

Labeling: Clearly label each aliquot with the compound name, concentration, date of
preparation, and storage temperature.

Protocol for Long-Term Storage of Dissolved MSC1094308

Immediate Storage: Immediately after aliquoting, place the vials in a freezer set to -80°C for
long-term storage.

Inventory: Record the storage location and details of the aliquots in your lab's chemical
inventory system.

Usage: When needed for an experiment, remove a single aliquot from the -80°C freezer and
allow it to thaw at room temperature. Avoid repeated freeze-thaw cycles of the same aliquot.
[4] Any unused portion of a thawed aliquot should generally be discarded.

Visualized Workflow
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Step 1: Preparation

Start: Receive MSC1094308 Powder

Equilibrate Powder and DMSO to Room Temperature

Step 2: Dissolution

Add Anhydrous DMSO to Powder

Vortex to Mix

Check for Complete Dissolution

ep 3: Aliquoting and Storage

Sonicate or Warm to 37°C Aliquot into Single-Use Vials

Store at -80°C for Long-Term Use

Click to download full resolution via product page

Caption: Workflow for preparing MSC1094308 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

